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Compound of Interest

Compound Name: 1-o-Tolyl-1H-imidazole

CAS No.: 25371-93-1

Cat. No.: B1602811 Get Quote

Topic: Technical Guide: 1-(o-Tolyl)-1H-imidazole (CAS 25371-93-1) – Synthesis, Ligand

Design, and Catalytic Utility.

Executive Summary
1-(o-Tolyl)-1H-imidazole (CAS 25371-93-1), also known as 1-(2-methylphenyl)-1H-imidazole, is

a specialized N-aryl imidazole scaffold utilized primarily in organometallic chemistry and drug

discovery. Unlike simple imidazoles, the presence of an ortho-methyl group on the N-phenyl

ring introduces significant steric hindrance. This structural feature is critical for its role as a

precursor to sterically demanding N-heterocyclic carbene (NHC) ligands, which are essential

for stabilizing transition metals (Pd, Ru, Au) in high-value catalytic cycles such as C-H

activation and cross-coupling reactions.

This guide details the physicochemical profile, validated synthesis protocols, and downstream

applications of CAS 25371-93-1, emphasizing its utility in generating "fused" imidazolium salts

for catalysis.

Technical Specifications & Physicochemical Profile
The following data aggregates experimental values relevant for handling and stoichiometric

calculations.
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Property Specification

Chemical Name
1-(o-Tolyl)-1H-imidazole; 1-(2-

Methylphenyl)imidazole

CAS Number 25371-93-1

Molecular Formula C₁₀H₁₀N₂

Molecular Weight 158.20 g/mol

Appearance
Colorless to pale yellow liquid or low-melting

solid

Boiling Point ~295 °C (at 760 mmHg)

Density 1.04 ± 0.06 g/cm³

Solubility
Soluble in DCM, EtOAc, DMSO, Methanol;

Insoluble in Water

pKa (Conjugate Acid) ~6.5 (Estimated for N-aryl imidazole)

Storage
Inert atmosphere (Argon/Nitrogen), Room

Temperature

Synthesis Protocol: Copper-Catalyzed N-Arylation
Expert Insight: Direct nucleophilic substitution of aryl halides by imidazole is difficult due to the

low nucleophilicity of the imidazole nitrogen and the poor electrophilicity of unactivated aryl

halides. The industry-standard approach utilizes a modified Ullmann coupling catalyzed by

Copper(I). The use of L-Proline or 1,10-Phenanthroline as a ligand is critical to solubilize the

copper species and lower the activation energy, preventing the formation of inactive copper

aggregates.

Reagents & Materials
Substrate: 2-Iodotoluene (1.0 equiv)

Nucleophile: Imidazole (1.2 equiv)
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Catalyst: Copper(I) Iodide (CuI) (10 mol%)

Ligand: L-Proline (20 mol%) or 1,10-Phenanthroline

Base: Potassium Carbonate (K₂CO₃) (2.0 equiv)

Solvent: DMSO (Anhydrous)[1]

Step-by-Step Methodology
Setup: Flame-dry a 100 mL Schlenk flask and cool under a stream of Argon.

Charging: Add CuI (190 mg, 1 mmol), Imidazole (816 mg, 12 mmol), K₂CO₃ (2.76 g, 20

mmol), and L-Proline (230 mg, 2 mmol) to the flask.

Inertion: Evacuate and backfill with Argon three times to remove oxygen (Oxygen poisons

the Cu(I) catalyst).

Addition: Add 2-Iodotoluene (2.18 g, 10 mmol) and anhydrous DMSO (20 mL) via syringe.

Reaction: Seal the flask and heat to 110 °C for 24 hours with vigorous magnetic stirring.

Checkpoint: Monitor by TLC (EtOAc/Hexane 1:1). The starting iodide spot should

disappear.[2]

Workup: Cool to room temperature. Dilute with water (50 mL) and extract with Ethyl Acetate

(3 x 30 mL).

Purification: Wash combined organic layers with brine, dry over Na₂SO₄, and concentrate in

vacuo. Purify via silica gel flash chromatography (Gradient: 10% → 40% EtOAc in Hexanes).

Yield: Expect 85–92% yield of a pale yellow oil.

Application: Ligand Design & Catalytic Utility
The primary value of CAS 25371-93-1 lies in its conversion to Imidazolium Salts, which serve

as precursors for NHC ligands. The ortho-methyl group restricts rotation around the N-C(aryl)
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bond, providing the steric bulk necessary to facilitate the reductive elimination step in catalytic

cycles (e.g., Suzuki-Miyaura coupling).

Workflow: Synthesis of Sterically Demanding NHC
Precursors

Quaternization: React 1-(o-Tolyl)-1H-imidazole with an alkyl halide (e.g., Methyl Iodide or

Isopropyl Iodide) in acetonitrile at reflux.

Product: This yields the imidazolium salt (e.g., 1-Methyl-3-(o-tolyl)imidazolium iodide).

Activation: Treatment with a strong base (KOtBu) generates the free carbene, which

coordinates to metals like Pd(II) or Au(I).

Visualizing the Catalytic Pathway
The following diagram illustrates the transformation of CAS 25371-93-1 into an active

Palladium-NHC catalyst and its role in a cross-coupling cycle.

Key Mechanism: Steric Control
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Figure 1: Transformation pathway of 1-(o-Tolyl)-1H-imidazole into an active Pd-NHC catalyst.

The ortho-tolyl group provides critical steric shielding.

Safety & Toxicology (GHS Classification)
While specific toxicological data for this derivative is limited, it follows the safety profile of N-

substituted imidazoles.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.

Handling Protocol:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Ventilation: Handle within a fume hood to avoid inhalation of vapors during heating.

First Aid: In case of eye contact, rinse cautiously with water for 15 minutes.[3] Remove

contact lenses if present.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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